CID 78067710
Description
CID 78067710 is a chemical compound characterized by its unique structural and functional properties. highlights its association with CIEO (a chemical entity or extract, unspecified) and includes a gas chromatography-mass spectrometry (GC-MS) total ion chromatogram, vacuum distillation fractions, and a mass spectrum . Its molecular weight, polarity, and functional groups remain unspecified in the evidence, necessitating reliance on structural analogs for comparative analysis.
Properties
Molecular Formula |
C3H4FO2Si |
|---|---|
Molecular Weight |
119.15 g/mol |
InChI |
InChI=1S/C3H4FO2Si/c4-3(5)1-2-6-7/h1-2H2 |
InChI Key |
MLAMKOHBGZYONC-UHFFFAOYSA-N |
Canonical SMILES |
C(CO[Si])C(=O)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of CID 78067710 involves multiple steps, including the formation of intermediate compounds and their subsequent reactions under controlled conditions. The specific synthetic routes and reaction conditions depend on the desired purity and yield of the final product. Common methods include the use of catalysts, solvents, and specific temperature and pressure conditions to facilitate the reactions.
Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical processes that ensure consistent quality and high yield. These methods often utilize advanced technologies and equipment to optimize the reaction conditions and minimize waste. The production process may also include purification steps to remove impurities and achieve the desired product specifications.
Chemical Reactions Analysis
Types of Reactions: CID 78067710 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s molecular structure and the presence of specific functional groups.
Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction outcome and the formation of major products.
Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction type and conditions. These products can include various derivatives and intermediates that are useful in further chemical synthesis and applications.
Scientific Research Applications
CID 78067710 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent and intermediate in the synthesis of other compounds. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound is investigated for its therapeutic potential and its role in drug development. In industry, it is used in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78067710 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the compound’s structure and the target molecules. The pathways involved may include enzymatic reactions, receptor binding, and signal transduction processes.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize CID 78067710, comparisons are drawn with structurally or functionally related compounds identified in the evidence.
Structural Analogs from Oscillatoxin Derivatives
lists oscillatoxin derivatives, including oscillatoxin D (CID: 101283546) and 30-methyl-oscillatoxin D (CID: 185389), which share core structural motifs such as polyketide backbones and halogenated side chains (Figure 1) . While this compound’s exact structure is unclear, its chromatographic behavior () suggests it may belong to a similar class of bioactive molecules. Key differences likely arise in substituent groups (e.g., methyl or bromine substitutions), which influence polarity and bioactivity.
Physicochemical and Pharmacological Properties
provides a framework for comparing physicochemical parameters. A hypothetical comparison table for this compound and analogs is proposed below:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
